Cas no 1346707-53-6 (2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile)

• Product Name: 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile
• CAS No: 1346707-53-6
• MF: C₁₃H₉ClN₂S
• MW: 260.741960287094
• CID: 1034501
• PubChem ID: 71302116
• Update Time: 2025-08-05

2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile
• 2-[(4-chloropyridin-2-yl)sulfanylmethyl]benzonitrile
• 1346707-53-6
• 2-{[(4-Chloropyridin-2-yl)sulfanyl]methyl}benzonitrile
• DB-238321
• DTXSID00744518

• Inchi： 1S/C13H9ClN2S/c14-12-5-6-16-13(7-12)17-9-11-4-2-1-3-10(11)8-15/h1-7H,9H2
• InChI Key： POWBKTNBZGPTKP-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)SCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 260.0174972g/mol
• Monoisotopic Mass: 260.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62Ų

Additional information on 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile

2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile (CAS No. 1346707-53-6): An Overview

2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile (CAS No. 1346707-53-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

The chemical structure of 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile is characterized by a benzonitrile moiety linked to a 4-chloropyridine ring through a thioether linkage. This unique structural arrangement imparts the compound with distinct chemical and biological properties, making it an attractive candidate for various research and development activities.

In terms of synthesis, 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile can be prepared through several routes. One common method involves the reaction of 2-chloromethylbenzonitrile with 4-chloropyridine in the presence of a base, such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. Recent advancements in synthetic methodologies have also explored the use of green chemistry principles to enhance the efficiency and sustainability of the synthesis process.

The biological activities of 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile have been extensively studied in recent years. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The mechanism of action involves binding to the active site of the target enzyme, thereby disrupting its function and leading to downstream effects on cell proliferation and survival.

Beyond its enzymatic inhibition properties, 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The exact mechanism by which it exerts its antimicrobial effects is still under investigation, but it is believed to involve disruption of bacterial cell membranes or interference with essential metabolic processes.

In addition to its direct biological activities, 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile has been used as a building block in the synthesis of more complex molecules with enhanced therapeutic properties. For example, recent studies have explored the use of this compound as a scaffold for the development of novel antiviral agents targeting specific viral proteins. By modifying the functional groups attached to the core structure, researchers have been able to fine-tune the pharmacological properties of these derivatives, leading to improved potency and selectivity.

The potential therapeutic applications of 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile are not limited to small molecule drugs. This compound has also shown promise as a lead molecule for the development of prodrugs designed to improve drug delivery and reduce side effects. Prodrug strategies involve attaching a biodegradable moiety to the active compound, which is then cleaved by enzymes or other physiological factors at the target site, releasing the active drug. This approach can enhance drug stability, bioavailability, and tissue specificity.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile. Early results have been promising, with several candidates showing favorable pharmacokinetic profiles and minimal adverse effects in preclinical studies. These findings underscore the potential of this compound as a valuable tool in drug discovery and development efforts.

In conclusion, 2-(((4-Chloropyridin-2-yl)thio)methyl)benzonitrile (CAS No. 1346707-53-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, making it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.